Cas no 1779756-67-0 (4-(1-Acetylpyrrolidin-3-yl)butanoic acid)

• Product Name: 4-(1-Acetylpyrrolidin-3-yl)butanoic acid
• CAS No: 1779756-67-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5639368
• PubChem ID: 84047175
• Update Time: 2025-07-23

4-(1-Acetylpyrrolidin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-acetylpyrrolidin-3-yl)butanoic acid
• 1779756-67-0
• EN300-28272263
• 4-(1-Acetylpyrrolidin-3-yl)butanoic acid

• Inchi： 1S/C10H17NO3/c1-8(12)11-6-5-9(7-11)3-2-4-10(13)14/h9H,2-7H2,1H3,(H,13,14)
• InChI Key： WUJWXBNMKVNDDQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(1-Acetylpyrrolidin-3-yl)butanoic acid

Introduction to 4-(1-Acetylpyrrolidin-3-yl)butanoic acid (CAS No. 1779756-67-0)

4-(1-Acetylpyrrolidin-3-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1779756-67-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrrolidinyl moiety linked to a butanoic acid backbone with an acetyl substituent, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound suggests utility in the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The pyrrolidin-3-yl substituent in 4-(1-Acetylpyrrolidin-3-yl)butanoic acid contributes to the molecule's pharmacophoric features, enabling interactions with biological targets such as enzymes and receptors. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory compounds. The presence of an acetyl group further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry for modifying and diversifying molecular libraries.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of structurally diverse compounds like 4-(1-Acetylpyrrolidin-3-yl)butanoic acid in drug discovery pipelines. The butanoic acid moiety, with its carboxylic acid functionality, allows for further derivatization via esterification or amidation, expanding the synthetic possibilities. Such modifications are crucial for optimizing pharmacokinetic properties, solubility, and metabolic stability—key factors in the development of viable candidates for clinical trials.

In the context of modern medicinal chemistry, the synthesis of 4-(1-Acetylpyrrolidin-3-yl)butanoic acid exemplifies the integration of classical organic synthesis techniques with cutting-edge methodologies. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine ring efficiently. Additionally, asymmetric synthesis strategies have been explored to achieve enantioselective production, which is critical for many biologically active molecules.

The potential applications of 4-(1-Acetylpyrrolidin-3-yl)butanoic acid extend beyond traditional pharmaceuticals. Its structural motifs are reminiscent of natural product scaffolds, suggesting possible roles in biomimetic drug design. Researchers have also investigated its derivatives as probes for understanding enzyme mechanisms and as leads for treating neurological disorders. The compound's ability to modulate neurotransmitter systems makes it an attractive candidate for further exploration in preclinical studies.

From a synthetic perspective, 4-(1-Acetylpyrrolidin-3-yl)butanoic acid serves as a versatile building block. The acetyl group can be hydrolyzed to a carboxylic acid or converted into other functional groups, such as amides or esters, depending on the desired outcome. This adaptability is particularly valuable in fragment-based drug design, where small molecules like this one are used to identify lead compounds through iterative optimization.

The chemical properties of 4-(1-Acetylpyrrolidin-3-yl)butanoic acid, including its solubility profile and stability under various conditions, have been systematically studied. These parameters are essential for formulating drug candidates that can withstand storage conditions and biological environments. High-resolution spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating its structure and confirming purity standards required for research-grade applications.

In summary, 4-(1-Acetylpyrrolidin-3-yl)butanoic acid (CAS No. 1779756-67-0) represents a promising entity in pharmaceutical research due to its structural features and synthetic flexibility. Its potential roles in drug development—from acting as an intermediate to serving as a lead compound—are supported by emerging research trends that emphasize diversity-oriented synthesis and bioactivity-driven discovery. As methodologies advance, compounds like this will continue to play a pivotal role in shaping the future of medicinal chemistry.